Cas no 54711-29-4 (1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-)

• Product Name: 1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
• CAS No: 54711-29-4
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 942655
• PubChem ID: 12289282
• Update Time: 2025-08-03

1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
• AKOS017529677
• 1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
• 54711-29-4
• 3-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
• DB-323017

• Inchi： 1S/C7H7N5/c8-2-1-3-12-5-6(4-9)7(10)11-12/h5H,1,3H2,(H2,10,11)
• InChI Key： RZPNKDIZRHZTLT-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(N)=N1)CCC#N

Computed Properties

• Exact Mass: 161.07014524g/mol
• Monoisotopic Mass: 161.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.4Ų